Cas no 106854-78-8 (1-Chloro-3-(2,2,2-trifluoroethoxy)benzene)

1-Chloro-3-(2,2,2-trifluoroethoxy)benzene is a fluorinated aromatic compound featuring a chloro-substituted benzene ring linked to a trifluoroethoxy group. This structure imparts unique physicochemical properties, including enhanced lipophilicity and chemical stability, making it valuable in pharmaceutical and agrochemical synthesis. The trifluoroethoxy moiety contributes to increased metabolic resistance and improved bioavailability in active intermediates. Its electron-withdrawing characteristics also facilitate selective electrophilic substitutions in organic reactions. The compound serves as a versatile building block for developing advanced materials and bioactive molecules, particularly where fluorine incorporation is desired for tuning reactivity or biological activity. Proper handling is recommended due to its halogenated nature.

1-Chloro-3-(2,2,2-trifluoroethoxy)benzene structure

106854-78-8 structure

Product Name:1-Chloro-3-(2,2,2-trifluoroethoxy)benzene

CAS No:106854-78-8

MF:C₈H₆ClF₃O

MW:210.580852031708

CID:5529685

Update Time:2025-05-20

1-Chloro-3-(2,2,2-trifluoroethoxy)benzene Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-chloro-3-(2,2,2-trifluoroethoxy)-
- 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene
- Inchi： 1S/C8H6ClF3O/c9-6-2-1-3-7(4-6)13-5-8(10,11)12/h1-4H,5H2
- InChI Key： WHVAPZOZERQFSI-UHFFFAOYSA-N
- SMILES： C1(Cl)=CC=CC(OCC(F)(F)F)=C1

Experimental Properties

Density: 1.330±0.06 g/cm3(Predicted)
Boiling Point: 190.6±40.0 °C(Predicted)

1-Chloro-3-(2,2,2-trifluoroethoxy)benzene Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1580426-1g	1-Chloro-3-(2,2,2-trifluoroethoxy)benzene	106854-78-8	98%	1g	￥3332.00	2024-08-09

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Additional information on 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene

1-Chloro-3-(2,2,2-Trifluoroethoxy)Benzene: A Comprehensive Overview

CAS No. 106854-78-8, commonly referred to as 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene, is a synthetic organic compound with significant applications in various industries. This compound is a derivative of benzene, featuring a chlorine atom at position 1 and a trifluoroethoxy group at position 3. The trifluoroethoxy group introduces unique electronic and steric properties to the molecule, making it valuable in chemical synthesis and material science.

The synthesis of 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene typically involves nucleophilic substitution reactions. Recent studies have explored the use of palladium-catalyzed cross-coupling reactions to enhance the efficiency and selectivity of its production. These advancements have not only improved the yield but also reduced the environmental impact associated with its manufacturing process.

In terms of applications, this compound is widely used as an intermediate in the pharmaceutical industry. Its ability to undergo various functional group transformations makes it a versatile building block for drug development. For instance, it has been employed in the synthesis of antiviral agents and anticancer drugs. Researchers have also investigated its potential as a precursor for advanced materials such as fluorinated polymers and high-performance adhesives.

Recent research has focused on understanding the environmental fate and toxicity of 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene. Studies conducted in aquatic ecosystems have revealed that this compound exhibits moderate biodegradability under specific conditions. However, its persistence in certain environments remains a concern for ecological health. Regulatory agencies are increasingly scrutinizing such compounds to ensure their safe handling and disposal.

The structural uniqueness of this compound also lends itself to applications in electronic materials. Its fluorinated substituents contribute to high thermal stability and dielectric properties, making it a candidate for use in advanced capacitors and insulating materials. Emerging technologies in the electronics sector are exploring these properties to develop next-generation devices with enhanced performance.

In conclusion, CAS No. 106854-78-8, or 1-Chloro-3-(2,2,2-trifluoroethoxy)benzene, stands as a pivotal compound in modern chemistry due to its diverse applications and unique chemical properties. Ongoing research continues to uncover new avenues for its utilization while addressing concerns related to environmental impact and safety.